Cas no 113915-68-7 (1(3H)-Isobenzofuranone,4,5,6,7-tetrachloro-3,3-bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-)

1(3H)-Isobenzofuranone,4,5,6,7-tetrachloro-3,3-bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]- Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4,5,6,7-tetrachloro-3,3-bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-
• 1(3H)-Isobenzofuranone,4,5,6,7-tetrachloro-3,3-bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphe...
• NIR BLACK 78
• 3,3-Bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)vinyl]-4,5,6,7-tetrachlorophthalide
• 4,5,6,7-Tetrachloro-3,3-bis[2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-1(3H)-isobenzofuranone
• SCHEMBL17971380
• 113915-68-7
• 4,5,6,7-tetrachloro-3-[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-3-[(E)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2-benzofuran-1-one
• 4,5,6,7-tetrachloro-3,3-bis[(Z)-2-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)ethenyl]-2H-inden-1-one
• +Expand

• InChIKey： PXAPCLAMQZSOQJ-ABHRNEANSA-O
• Inchi： InChI=1S/C11H14N2O4/c1-6-8(14)9(15)11(17-6)13-4-2-3-7(5-13)10(12)16/h2-6,8-9,11,14-15H,1H3,(H-,12,16)/p+1/t6-,8-,9-,11?/m1/s1
• SMILES： NC(C1C=CC=[N+](C2O[C@H](C)[C@@H](O)[C@H]2O)C=1)=O

Computed Properties

• Exact Mass: 772.14300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 770.163654
• Heavy Atom Count: 52
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.3
• Topological Polar Surface Area: 42

Experimental Properties

• LogP: 11.07890
• PSA: 51.24000
• Refractive Index: 1.696
• Boiling Point: 867.1°Cat760mmHg
• Flash Point: 478.2°C
• Density: 1.345